Cas no 1417546-08-7 (methyl 1-azabicyclo[2.2.1]heptane-4-carboxylate)

methyl 1-azabicyclo[2.2.1]heptane-4-carboxylate structure
1417546-08-7 structure
Product Name:methyl 1-azabicyclo[2.2.1]heptane-4-carboxylate
CAS No:1417546-08-7
MF:C8H13NO2
MW:155.194322347641
CID:1011346
PubChem ID:15076313
Update Time:2025-04-20

methyl 1-azabicyclo[2.2.1]heptane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-azabicyclo[2.2.1]heptane-4-carboxylate
    • 1417546-08-7
    • L002184
    • methyl1-azabicyclo[2.2.1]heptane-4-carboxylate
    • 119102-22-6
    • SCHEMBL3318136
    • NHXCMSNCBQRPFQ-UHFFFAOYSA-N
    • CHEMBL330709
    • BDBM50229533
    • Inchi: 1S/C8H13NO2/c1-11-7(10)8-2-4-9(6-8)5-3-8/h2-6H2,1H3
    • InChI Key: NHXCMSNCBQRPFQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C12CCN(CC1)C2)=O

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 29.5Ų
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